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Compound of Interest

Compound Name: 2,5-Diamino-1,4-benzoquinone

Cat. No.: B074859

Essential Safety and Handling Guide for 2,5-
Diamino-1,4-benzoquinone

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Diamino-1,4-benzoquinone (CAS:
1521-06-8) was not readily available. The following guidance is based on the safety information
for structurally similar compounds, such as 2,5-diamino-3,6-dichloro-p-benzoquinone, and
general best practices for handling hazardous chemical powders in a laboratory setting.
Researchers should always conduct a thorough risk assessment before beginning work with
any new chemical.

This guide provides essential safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2,5-Diamino-1,4-benzoquinone.
Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Classification

Based on data from the structurally similar compound 2,5-diamino-3,6-dichloro-p-
benzoquinone, 2,5-Diamino-1,4-benzoquinone should be handled as a hazardous substance

with the following potential classifications:
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Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed[1][2]

Hazardous to the aquatic environment, long-

term hazard (Category 2)

effects[1][2]

H411: Toxic to aquatic life with long lasting

Note: This classification is for a structurally similar compound and should be considered

provisional for 2,5-Diamino-1,4-benzoquinone.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield may also be required

where splash hazards exist.

Protects against dust particles
and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).
A lab coat must be worn and
buttoned. Consider disposable

coveralls for larger quantities.

Prevents skin contact with the

potentially toxic substance.

Respiratory Protection

A NIOSH-approved respirator
is required if working outside of
a certified chemical fume hood,
or if there is a risk of

generating dust.

Protects against inhalation of

the potentially toxic powder.

Safe Handling and Operational Plan
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Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

Engineering Controls:

 All work with solid 2,5-Diamino-1,4-benzoquinone must be conducted in a properly
functioning chemical fume hood.[3]

« |If weighing the powder, do so within the fume hood or in a ventilated balance enclosure.[3]

o Ensure that an eyewash station and safety shower are readily accessible.

Work Practices:

» Designate a specific area within the fume hood for handling this compound.

Cover the work surface with absorbent bench paper.

Use the smallest amount of the chemical necessary for the experiment.[3]

Avoid the formation of dust.[3]

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[4]
Storage:

o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route

First Aid Procedure

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[6]

If on Skin

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[5][6]

If in Eyes

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[5][6]

If Inhaled

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[7]

Spill and Disposal Plan

Spill Response:

Waste Disposal:

Evacuate the immediate area.

Wear the appropriate PPE as outlined in Section 2.

Carefully sweep up the spilled solid, avoiding dust generation.

Place the spilled material into a sealed, labeled container for hazardous waste disposal.
Clean the spill area with a suitable solvent and then with soap and water.

Place all contaminated cleaning materials into the hazardous waste container.
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» All waste containing 2,5-Diamino-1,4-benzoquinone, including contaminated labware and
cleaning materials, must be disposed of as hazardous waste.[8]

e Do not dispose of this chemical down the drain or in the regular trash.[9]
e Collect all waste in a clearly labeled, sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety department for specific guidance.

Experimental Workflow
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Safe Handling Workflow for 2,5-Diamino-1,4-benzoquinone
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Caption: Workflow for the safe handling of 2,5-Diamino-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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